Cas no 899745-75-6 (4-nitro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide)

• Product Name: 4-nitro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide
• CAS No: 899745-75-6
• MF: C₂₁H₁₉N₅O₃
• MW: 389.407263994217
• CID: 5488424
• PubChem ID: 7593225
• Update Time: 2025-08-04

4-nitro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-nitro-N-(3-(6-(pyrrolidin-1-yl)pyridazin-3-yl)phenyl)benzamide
• F2724-0370
• 899745-75-6
• 4-nitro-N-[3-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]benzamide
• AKOS024673231
• 4-nitro-N-{3-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}benzamide
• 4-nitro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide

• Inchi： 1S/C21H19N5O3/c27-21(15-6-8-18(9-7-15)26(28)29)22-17-5-3-4-16(14-17)19-10-11-20(24-23-19)25-12-1-2-13-25/h3-11,14H,1-2,12-13H2,(H,22,27)
• InChI Key： KIZDQKBXEXHRQF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NC1=CC=CC(=C1)C1=CC=C(N=N1)N1CCCC1

Computed Properties

• Exact Mass: 389.14878949g/mol
• Monoisotopic Mass: 389.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-nitro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide

Introduction to 4-nitro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide (CAS No. 899745-75-6)

4-nitro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide, identified by its CAS number 899745-75-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents.

The molecular structure of 4-nitro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide incorporates several key functional groups that contribute to its unique chemical properties and potential biological interactions. The presence of a nitro group at the fourth position of the benzamide core, along with the pyridazine and pyrrolidine moieties, suggests a high degree of structural complexity and versatility. These features make the compound an intriguing candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in designing molecules that can modulate specific biological pathways by targeting enzymes and receptors involved in disease processes. The structural motifs present in 4-nitro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide align well with this trend, as they offer the potential to interact with various biological targets. For instance, the pyridazine ring is known to be a common pharmacophore in many bioactive compounds, while the pyrrolidine moiety is often associated with favorable pharmacokinetic properties.

The synthesis of 4-nitro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the nitro group, followed by functionalization at the pyridazine and phenyl rings, necessitates precise control over reaction conditions. Advances in synthetic methodologies have enabled researchers to achieve more efficient and scalable production of this compound, facilitating its use in both academic and industrial settings.

The biological activity of 4-nitro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide has been the focus of numerous studies aimed at elucidating its mechanisms of action. Preliminary investigations suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases, cancer, and neurodegenerative disorders. The pyrrolidine ring, in particular, has been shown to enhance binding affinity to target proteins, potentially leading to improved therapeutic efficacy.

In the context of drug development, computational modeling and virtual screening have played a crucial role in identifying promising candidates like 4-nitro-N-{3-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}benzamide. By leveraging advanced algorithms and databases, researchers can predict the binding interactions between this compound and its intended targets with high accuracy. This approach has not only accelerated the drug discovery process but also provided valuable insights into the structural requirements for optimal biological activity.

The pharmacokinetic profile of 4-nitro-N-{3-6-(pyrrolidin-1-yloxy)pyridazinaphenylene}benzamide, as derived from preclinical studies, indicates favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound reaches therapeutic levels in vivo and maintains stability during biological processes. Additionally, the absence of significant toxicological effects observed in early-stage studies further supports its potential as a lead compound for further development.

The future direction of research on 4-nitro-N-{3-hydroxy-pyrrolidino-pyridazinaphenylene}benzamide includes exploring its efficacy in animal models of human diseases. By evaluating its performance in vivo, researchers can gather critical data on its therapeutic potential and safety profile. Furthermore, modifications to its chemical structure may be employed to enhance its bioavailability and reduce any potential side effects.

The interdisciplinary nature of pharmaceutical research underscores the importance of collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like 4-nitro-N-{(2-methoxy-pyrrolidino)-pyridazinaphenylene}benzamide exemplifies how advancements in multiple scientific disciplines can converge to yield innovative solutions for complex medical challenges. As our understanding of disease mechanisms continues to evolve, compounds such as this one hold promise for addressing unmet medical needs.

In conclusion, 4-nitro-N-{(2-fluoro-pyrrolidino)-pyridazinaphenylene}benzamide, with its CAS number 899745756, represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and demonstrated biological activity make it a valuable asset in the search for novel therapeutics. With ongoing research efforts focused on optimizing its synthesis and evaluating its clinical potential, this compound is poised to make meaningful contributions to human health.